Cas no 2009607-03-6 (tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate)

• Product Name: tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate
• CAS No: 2009607-03-6
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 6421511
• PubChem ID: 165478775
• Update Time: 2025-10-20

tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate
• 2009607-03-6
• EN300-1076013
• tert-butyl 6',7'-dihydro-5'H-spiro[piperidine-3,4'-thieno[3,2-c]pyridine]-1-carboxylate

• Inchi： 1S/C16H24N2O2S/c1-15(2,3)20-14(19)18-9-4-7-16(11-18)12-6-10-21-13(12)5-8-17-16/h6,10,17H,4-5,7-9,11H2,1-3H3
• InChI Key： XKPACIKTYOASCN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 308.15584919g/mol
• Monoisotopic Mass: 308.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno3,2-cpyridine-1-carboxylate

Comprehensive Guide to tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate (CAS No. 2009607-03-6)

tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate (CAS No. 2009607-03-6) is a specialized spiropiperidine derivative with significant potential in pharmaceutical research and organic synthesis. This compound features a unique thieno[3,2-c]pyridine scaffold, which is increasingly sought after in drug discovery due to its structural versatility and bioactivity. Researchers and chemists are particularly interested in its applications as a building block for novel therapeutics targeting neurological and inflammatory diseases.

The molecular structure of tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate combines a spiropiperidine core with a thienopyridine moiety, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. This makes it an attractive candidate for medicinal chemistry projects, especially in the development of central nervous system (CNS) drugs. Recent trends in pharmaceutical R&D highlight the growing demand for such heterocyclic compounds, as they often exhibit improved metabolic stability and binding affinity compared to simpler aromatic systems.

In synthetic chemistry, CAS 2009607-03-6 serves as a valuable intermediate for constructing complex molecular architectures. The tert-butyl carboxylate group provides a convenient handle for further functionalization, enabling chemists to explore diverse chemical space. This aligns with current industry priorities, where fragment-based drug design and late-stage diversification strategies are gaining traction. The compound's stability under standard laboratory conditions makes it particularly useful for high-throughput screening applications.

The pharmaceutical applications of tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate are particularly relevant in today's research landscape, where there's increasing focus on neurodegenerative disease treatments and precision medicine. Its structural features suggest potential as a precursor for kinase inhibitors or GPCR modulators, addressing key therapeutic areas that dominate current drug development pipelines. The compound's spirocyclic nature may contribute to improved selectivity in biological targets, a quality highly valued in modern drug design.

From a commercial perspective, CAS 2009607-03-6 represents an important material for specialty chemical suppliers catering to the pharmaceutical industry. The growing interest in spirocyclic compounds and saturated heterocycles has created a robust market for such intermediates. Current procurement trends emphasize the need for reliable sources of high-purity tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate, particularly for academic research institutions and small biotech firms engaged in early-stage discovery programs.

Quality control and characterization of tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The analytical data also provides crucial information for researchers investigating structure-activity relationships in related compound series.

Storage and handling recommendations for CAS 2009607-03-6 follow standard laboratory protocols for organic intermediates. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These precautions align with best practices in chemical inventory management, particularly for valuable research chemicals used in medicinal chemistry programs.

The future research directions involving tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate may include exploration of its catalytic applications or development of asymmetric synthesis methods for related spirocyclic systems. Such investigations would contribute to the growing body of knowledge about three-dimensional heterocycles, a hot topic in contemporary organic chemistry that addresses the pharmaceutical industry's need for novel, patentable chemical space.

In summary, tert-butyl 6',7'-dihydro-5'H-spiropiperidine-3,4'-thieno[3,2-c]pyridine-1-carboxylate (CAS No. 2009607-03-6) represents a sophisticated chemical tool with broad potential in drug discovery and development. Its unique structural features position it as a valuable asset for researchers working at the intersection of organic synthesis and medicinal chemistry, particularly in therapeutic areas requiring complex molecular architectures. The compound's commercial availability and well-characterized properties make it accessible for various research applications while maintaining significant untapped potential for future innovations.